Cas no 690211-36-0 ((2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate)

• Product Name: (2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate
• CAS No: 690211-36-0
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5056043
• Update Time: 2025-05-24

(2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C18H23NO4/c1-3-4-10-15-11-12-16(17(20)22-2)19(15)18(21)23-13-14-8-6-5-7-9-14/h3,5-9,15-16H,1,4,10-13H2,2H3/t15-,16-/m1/s1
• InChI Key： UGAQODPUJRXYIF-HZPDHXFCSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)[C@H](CCC=C)CC[C@@H]1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate

CAS No. 690211-36-0: (2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate

The compound with CAS No. 690211-36-0, known as (2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-yl)pyrrolidine-1,2-dicarboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable asset in both academic research and industrial applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. The presence of the benzyl group contributes to its aromatic stability, while the methyl and but-3-en-1-yl substituents enhance its reactivity and versatility in chemical reactions. The pyrrolidine ring structure further adds to its structural complexity, enabling it to participate in a wide range of biochemical interactions.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and esterifications. Researchers have employed cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These advancements have not only improved the yield but also reduced the environmental footprint of manufacturing this compound.

In terms of applications, this compound has shown promise in the field of drug design. Its ability to act as a chiral building block makes it an ideal candidate for constructing enantiomerically pure pharmaceuticals. Additionally, its role as a precursor in the synthesis of bioactive molecules has been extensively explored in recent literature.

Recent breakthroughs in computational chemistry have enabled scientists to predict the pharmacokinetic properties of this compound with unprecedented accuracy. By leveraging machine learning algorithms, researchers can now design derivatives that exhibit enhanced bioavailability and reduced toxicity, paving the way for innovative therapeutic solutions.

The structural integrity of this compound is further bolstered by its dicarboxylic acid functionality, which allows for diverse post-synthetic modifications. This feature has been exploited in the development of novel polymeric materials with tailored mechanical and thermal properties.

In conclusion, CAS No. 690211-36-0, or (2R,5R)-1-Benzyl 2-Methyl 5-(but-3-en-1-y)pyrrolidine dicarboxylic acid ester, stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications and potential for further innovation make it a cornerstone in contemporary chemical research.